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Compound of Interest

Compound Name: Cdk2-IN-7

Cat. No.: B13923495

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Note: While the topic of interest is Cdk2-IN-7, extensive literature searches did not yield

specific in vivo dosage and administration protocols for this particular compound. Therefore,

these application notes provide a comprehensive overview of in vivo studies using other

selective Cyclin-Dependent Kinase 2 (CDK2) inhibitors. This information is intended to serve as

a valuable resource and guide for researchers planning in vivo experiments targeting CDK2.

Introduction to CDK2 Inhibition in Cancer Therapy
Cyclin-Dependent Kinase 2 (CDK2) is a key regulator of cell cycle progression, particularly at

the G1/S transition.[1][2] Its aberrant activity is implicated in the uncontrolled proliferation of

various cancer cells.[1][2] Consequently, the development of selective CDK2 inhibitors is a

promising avenue in oncology research. These inhibitors aim to arrest the cell cycle and induce

apoptosis in cancer cells, thereby impeding tumor growth. This document outlines the

application of several CDK2 inhibitors in in vivo cancer models, providing data on their dosage,

administration, and experimental protocols.
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Comparative In Vivo Dosages of Selective CDK2
Inhibitors
The following table summarizes the in vivo dosages of several well-characterized CDK2

inhibitors used in preclinical and clinical studies. This data can serve as a starting point for

dose-range finding studies for new CDK2 inhibitors.
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Inhibitor
Name

Animal
Model

Cancer
Type

Dosage
Administr
ation
Route

Dosing
Schedule

Referenc
e

CVT2584

Mouse

(leukemia

model)

Acute

Myeloid

Leukemia

(AML)

16 mg/kg

Intraperiton

eal (i.p.)

injection

Daily [3]

Fadraciclib

(CYC065)

Mouse

(PDX

model)

Colorectal

Cancer
25 mg/kg

Oral

gavage

Twice daily

(BID), 5

days/week

for 2 weeks

[4]

BLU-222
Mouse

(xenograft)

Small Cell

Lung

Cancer

(SCLC)

Not

specified

Not

specified

Not

specified
[5]

Roscovitin

e
Mouse

Hematopoi

etic

progenitors

50, 100, or

250 mg/kg

(single

dose); 350

mg/kg/day

(multiple

doses)

Intraperiton

eal (i.p.)

injection

Single

dose or

two daily

doses for 4

days

[6]

SNS-032

Human

(clinical

trial)

Chronic

Lymphocyti

c Leukemia

(CLL)

75 mg/m²

(MTD)

Intravenou

s (i.v.)

infusion

Weekly for

3 weeks of

a 4-week

cycle

[7][8]

PF-

07104091

Human

(clinical

trial)

Advanced

Solid

Tumors

75-500 mg Oral

Twice daily

(BID) in 28-

day cycles

[9]

Detailed Experimental Protocols
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Preclinical In Vivo Efficacy Study of a CDK2 Inhibitor in
a Xenograft Mouse Model
This protocol is a generalized representation based on studies with CDK2 inhibitors like

Fadraciclib (CYC065) and CVT2584.[3][4]

Objective: To evaluate the anti-tumor efficacy of a CDK2 inhibitor in a subcutaneous xenograft

mouse model.

Materials:

CDK2 inhibitor (e.g., Fadraciclib)

Vehicle control (e.g., as specified for the compound)

Human cancer cell line (e.g., colorectal cancer cells for PDX model)[4]

Immunocompromised mice (e.g., NOD/SCID)

Matrigel (optional, for cell suspension)

Calipers for tumor measurement

Standard animal housing and care facilities

Procedure:

Cell Culture and Implantation:

Culture the selected human cancer cell line under standard conditions.

Harvest and resuspend the cells in a suitable medium, with or without Matrigel.

Subcutaneously inject the cell suspension (typically 1 x 10^6 to 1 x 10^7 cells) into the

flank of each mouse.

Tumor Growth and Grouping:
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Monitor the mice regularly for tumor growth.

Once tumors reach a palpable size (e.g., 100-200 mm³), measure the tumor volume using

calipers (Volume = 0.5 x Length x Width²).

Randomize the mice into treatment and control groups with comparable mean tumor

volumes.

Drug Administration:

Prepare the CDK2 inhibitor and vehicle control solutions according to the manufacturer's

instructions or published protocols. For example, Fadraciclib has been administered via

oral gavage.[4]

Administer the assigned treatment to each group according to the predetermined dosage

and schedule (e.g., 25 mg/kg, BID, 5 days/week for 2 weeks).[4]

Monitoring and Data Collection:

Measure tumor volumes and body weights of the mice 2-3 times per week.

Observe the animals for any signs of toxicity.

At the end of the study (e.g., when tumors in the control group reach a predetermined

size), euthanize the mice and excise the tumors.

Endpoint Analysis:

Weigh the excised tumors.

Perform downstream analyses such as immunohistochemistry for proliferation markers

(e.g., Ki67) and pharmacodynamic markers (e.g., phospho-Rb), or Western blotting.

Patient-Derived Xenograft (PDX) Model Protocol
This protocol outlines the general steps for establishing and utilizing a colorectal cancer PDX

model for evaluating CDK2 inhibitor efficacy.[4][10][11][12]
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Objective: To assess the therapeutic potential of a CDK2 inhibitor in a more clinically relevant in

vivo model.

Procedure:

Establishment of PDX Model:

Obtain fresh human colorectal cancer tissue from surgical resections under sterile

conditions and with appropriate ethical approvals.[10]

Subcutaneously implant small fragments of the tumor tissue into immunocompromised

mice.[10]

Allow the tumors to grow to a suitable size for passaging.

Propagation of PDX Tumors:

When the tumors from the initial implantation (P0 generation) reach approximately 1000

mm³, excise them.[10]

Fragment the tumor tissue and subcutaneously implant it into a new cohort of mice to

generate subsequent passages (P1, P2, etc.).[10]

Drug Efficacy Study:

Once the tumors in the desired passage (e.g., P2) reach a volume of 80-100 mm³,

randomize the mice into treatment and control groups.[10]

Administer the CDK2 inhibitor or vehicle control as described in the xenograft protocol

above. For instance, Fadraciclib was given at 25 mg/kg BID for 5 days a week for two

weeks via oral gavage in a colorectal cancer PDX model.[4]

Monitor tumor growth, body weight, and signs of toxicity throughout the study.

At the study endpoint, collect tumors for further analysis.
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Caption: CDK2 signaling pathway in cell cycle regulation.

Experimental Workflow for In Vivo CDK2 Inhibitor
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Caption: General experimental workflow for in vivo studies of CDK2 inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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